Cas no 6640-76-2 (Benzoic acid,3-methyl-, 3-methylbutyl ester)

Benzoic acid,3-methyl-, 3-methylbutyl ester structure
6640-76-2 structure
Product Name:Benzoic acid,3-methyl-, 3-methylbutyl ester
CAS No:6640-76-2
MF:C17H25NO
MW:259.386504888535
CID:518630
Update Time:2026-04-29

Benzoic acid,3-methyl-, 3-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-methyl-, 3-methylbutyl ester
    • 3-methylbutyl 3-methylbenzoate

Computed Properties

  • Exact Mass: 206.13074
  • Monoisotopic Mass: 206.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5

Experimental Properties

  • Density: 0.982
  • Boiling Point: 283°C at 760 mmHg
  • Flash Point: 125.4°C
  • Refractive Index: 1.495
  • PSA: 26.3
  • LogP: 3.19790
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